Cas no 2230803-98-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-phenylbenzoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-phenylbenzoic acid
• CAS No: 2230803-98-0
• MF: C₂₉H₂₃NO₄
• MW: 449.497227907181
• CID: 5692336
• PubChem ID: 137965635
• Update Time: 2025-05-22

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1720352
• 6-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-[1,1'-biphenyl]-3-carboxylicacid
• 2230803-98-0
• 6-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-[1,1'-biphenyl]-3-carboxylic acid
• 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-phenylbenzoic acid
• [1,1'-Biphenyl]-3-carboxylic acid, 6-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-phenylbenzoic acid

• Inchi： 1S/C29H23NO4/c31-28(32)20-14-15-21(26(16-20)19-8-2-1-3-9-19)17-30-29(33)34-18-27-24-12-6-4-10-22(24)23-11-5-7-13-25(23)27/h1-16,27H,17-18H2,(H,30,33)(H,31,32)
• InChI Key： CLLHFKOQNIQJIV-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(=O)O)C=C1C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.16270821g/mol
• Monoisotopic Mass: 449.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-phenylbenzoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-phenylbenzoic acid: A Comprehensive Overview

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-phenylbenzoic acid, commonly referred to as Fmoc-amino methyl phenyl benzoic acid, is a complex organic compound with significant applications in the fields of chemistry and pharmacology. This compound, identified by the CAS number 2230803-98-0, has garnered attention due to its unique structural properties and potential in drug development.

The structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in stabilizing the compound during various chemical reactions, making it a valuable intermediate in the synthesis of bioactive molecules. The phenyl group attached to the benzoic acid moiety further enhances the compound's versatility, allowing for diverse functionalization and applications.

Recent studies have highlighted the importance of Fmoc-amino methyl phenyl benzoic acid in medicinal chemistry. Researchers have explored its potential as a precursor for designing novel drugs targeting various diseases, including cancer and inflammatory disorders. The compound's ability to undergo selective chemical modifications has made it a promising candidate for developing bioisosteres and prodrugs.

In terms of synthesis, the preparation of this compound involves multi-step reactions, often utilizing advanced techniques such as Suzuki coupling and Stille coupling. These methods ensure high yields and purity, which are critical for downstream applications. The use of green chemistry principles in synthesizing this compound has also been reported, aligning with global efforts to minimize environmental impact.

The pharmacokinetic properties of Fmoc-amino methyl phenyl benzoic acid have been extensively studied, revealing favorable absorption and metabolism profiles. These characteristics make it an attractive candidate for oral drug delivery systems. Additionally, its biocompatibility has been validated through in vitro toxicity studies, further supporting its suitability for therapeutic applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-phenylbenzoic acid represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of innovative therapeutic agents.